Cas no 98900-30-2 ((2R,3S)-2-(hydroxymethyl)pyrrolidin-3-ol;hydrochloride)

• Product Name: (2R,3S)-2-(hydroxymethyl)pyrrolidin-3-ol;hydrochloride
• CAS No: 98900-30-2
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD30830049
• CID: 802113
• PubChem ID: 15607344
• Update Time: 2025-10-05

(2R,3S)-2-(hydroxymethyl)pyrrolidin-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanol,3-hydroxy-, hydrochloride (1:1), (2R,3S)-
• 2-Pyrrolidinemethanol, 3-hydroxy-, hydrochloride, (2R,3S)-
• (2R,3S)-2-(hydroxymethyl)pyrrolidin-3-ol;hydrochloride
• 1018896-79-1
• (2R,3S)-2-(hydroxymethyl)-3-pyrrolidinol Hydrochloride
• (2R,3S)-2-(hydroxymethyl)pyrrolidin-3-ol hydrochloride
• rel-(2R,3S)-2-(Hydroxymethyl)pyrrolidin-3-ol hydrochloride
• AS-43921
• MFCD30830049
• QOJCEWYVJOLFHN-JBUOLDKXSA-N
• AKOS037644011
• (2r,3s)-2-(hydroxymethyl)pyrrolidin-3-ol hcl
• 98900-30-2
• SCHEMBL2562772

• MDL： MFCD30830049
• Inchi： 1S/C5H11NO2.ClH/c7-3-4-5(8)1-2-6-4;/h4-8H,1-3H2;1H/t4-,5+;/m1./s1
• InChI Key： QOJCEWYVJOLFHN-JBUOLDKXSA-N
• SMILES： Cl.O[C@H]1CCN[C@@H]1CO

Computed Properties

• Exact Mass: 153.0556563g/mol
• Monoisotopic Mass: 153.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2R,3S)-2-(hydroxymethyl)pyrrolidin-3-ol;hydrochloride

Compound CAS No. 98900-30-2: (2R,3S)-2-(Hydroxymethyl)pyrrolidin-3-ol; Hydrochloride

The compound with CAS No. 98900-30-2, commonly referred to as (2R,3S)-2-(hydroxymethyl)pyrrolidin-3-ol; hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and related fields.

Structural Overview: The molecule consists of a pyrrolidine ring, a five-membered cyclic secondary amine, with two hydroxyl groups attached at the 2R and 3S positions. The hydroxymethyl group at the 2R position adds complexity to the molecule's stereochemistry, making it a chiral compound with specific enantiomeric properties. The hydrochloride salt form indicates that the compound is typically used in its protonated form, which can influence its solubility and bioavailability.

Physical and Chemical Properties: Recent studies have highlighted the physical properties of this compound, including its melting point, boiling point, and solubility in various solvents. These properties are crucial for its application in pharmaceutical formulations and chemical synthesis processes. The compound's stability under different conditions has also been explored, providing insights into its storage requirements and potential shelf life.

Synthesis and Manufacturing: The synthesis of (2R,3S)-2-(hydroxymethyl)pyrrolidin-3-ol; hydrochloride involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve the desired stereochemistry. Researchers have reported advancements in the efficiency of these synthesis methods, reducing production costs and improving yield rates. These improvements are particularly important for scaling up production to meet increasing demand in pharmaceutical applications.

Applications in Pharmacology: This compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate specific biological pathways makes it a candidate for treating various diseases, including neurological disorders and inflammatory conditions. Recent research has focused on optimizing its pharmacokinetic profile to enhance its efficacy and reduce potential side effects.

Recent Research Findings: Cutting-edge studies have explored the interaction of this compound with cellular receptors and enzymes, providing deeper insights into its mechanism of action. Advanced computational modeling techniques have been employed to predict its binding affinities and selectivity for target proteins, aiding in the design of more effective drug candidates.

Safety and Toxicology: As with any pharmaceutical candidate, understanding the safety profile of (2R,3S)-2-(hydroxymethyl)pyrrolidin-3-ol; hydrochloride is paramount. Recent toxicological studies have assessed its acute and chronic toxicity levels, as well as its potential for causing adverse effects in animal models. These findings are essential for guiding clinical trial design and ensuring patient safety.

Future Prospects: The ongoing research into this compound underscores its potential as a valuable tool in drug discovery. With continued advancements in synthetic methods and pharmacological understanding, (2R,3S)-2-(hydroxymethyl)pyrrolidin-3-ol; hydrochloride is poised to play a significant role in developing innovative therapeutic solutions.